Cas no 898052-77-2 (1-(4-fluorophenyl)methyl-4-nitro-1H-pyrazole)

1-(4-Fluorophenyl)methyl-4-nitro-1H-pyrazole is a fluorinated pyrazole derivative characterized by its nitro and benzyl substituents, which enhance its reactivity and potential utility in synthetic chemistry. The presence of the 4-fluorophenyl group contributes to increased lipophilicity and electronic modulation, making it a valuable intermediate in pharmaceutical and agrochemical research. The nitro group at the 4-position offers versatility for further functionalization, such as reduction to amines or participation in nucleophilic substitution reactions. This compound is particularly useful in the development of heterocyclic frameworks and bioactive molecules, where its structural features can influence binding affinity and metabolic stability. High purity and well-defined synthesis routes ensure reproducibility for research applications.

1-(4-fluorophenyl)methyl-4-nitro-1H-pyrazole structure

898052-77-2 structure

Product Name:1-(4-fluorophenyl)methyl-4-nitro-1H-pyrazole

CAS No:898052-77-2

MF:C₁₀H₈FN₃O₂

MW:221.187825202942

MDL:MFCD04969922

CID:3059383

PubChem ID:2060884

Update Time:2025-05-28

1-(4-fluorophenyl)methyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-(4-Fluoro-benzyl)-4-nitro-1H-pyrazole
- 1-(4-fluorophenyl)methyl-4-nitro-1H-pyrazole
- 898052-77-2
- 1-[(4-fluorophenyl)methyl]-4-nitropyrazole
- 1-[(4-Fluorophenyl)methyl]-4-nitro-1H-pyrazole
- AKOS000310268
- MFCD04969922
- SCHEMBL21523770
- BBL038812
- STK312589
- 1-[(4-fluorophenyl)methyl]-4-nitro-pyrazole
- EN300-229640
- AKOS015922157
- 1-(4-fluorobenzyl)-4-nitro-1H-pyrazole
- MDL： MFCD04969922
- Inchi： 1S/C10H8FN3O2/c11-9-3-1-8(2-4-9)6-13-7-10(5-12-13)14(15)16/h1-5,7H,6H2
- InChI Key： QJQZITCHBPNXHO-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)CN1C=C(C=N1)[N+](=O)[O-]

Computed Properties

Exact Mass: 221.06005467Da
Monoisotopic Mass: 221.06005467Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 251
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 63.6Å²

1-(4-fluorophenyl)methyl-4-nitro-1H-pyrazole Pricemore >>

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Fluorochem	025803-1g	1-(4-Fluoro-benzyl)-4-nitro-1H-pyrazole	898052-77-2		1g	￡210.00	2022-03-01
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abcr	AB422792-250 mg	1-[(4-Fluorophenyl)methyl]-4-nitro-1H-pyrazole	898052-77-2		250MG	€198.50	2022-03-24
abcr	AB422792-500 mg	1-[(4-Fluorophenyl)methyl]-4-nitro-1H-pyrazole	898052-77-2		500MG	€264.80	2022-03-24
abcr	AB422792-1 g	1-[(4-Fluorophenyl)methyl]-4-nitro-1H-pyrazole; .	898052-77-2		1g	€542.30	2023-06-16
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Chemenu	CM332423-1g	1-[(4-Fluorophenyl)methyl]-4-nitro-1h-pyrazole	898052-77-2	95%+	1g	$654	2024-07-21
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